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Compound of Interest

Compound Name: 2-Chloro-6-methoxybenzamide

Cat. No.: B184888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental physicochemical properties of

2-Chloro-6-methoxybenzamide, a compound of interest in various research and development

sectors. The information is presented to support laboratory activities and theoretical

investigations.

Core Physicochemical Data
The essential molecular identifiers and properties of 2-Chloro-6-methoxybenzamide are

summarized in the table below for quick reference and comparison.

Parameter Value

Molecular Formula C8H8ClNO2[1][2]

Molecular Weight 185.61 g/mol [3]

CAS Number 107485-43-8[1][2][3]

IUPAC Name 2-Chloro-6-methoxybenzamide[1]

Experimental Protocols
Detailed experimental methodologies for the determination of the molecular weight and

formula, while not explicitly detailed in the provided search results, would typically involve the
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following standard analytical chemistry techniques:

Mass Spectrometry (MS): To determine the molecular weight with high precision, a sample of

2-Chloro-6-methoxybenzamide would be ionized and the mass-to-charge ratio of the

resulting ions measured. High-resolution mass spectrometry (HRMS) would be employed to

confirm the elemental composition and thus the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

used to elucidate the chemical structure of the molecule, confirming the arrangement of

atoms and functional groups, which in turn verifies the molecular formula.

Elemental Analysis: This combustion analysis technique provides the percentage

composition of carbon, hydrogen, nitrogen, and chlorine in the compound. These

percentages are then used to empirically determine the molecular formula.

Logical Relationship Diagram
The following diagram illustrates the hierarchical relationship between the compound's name

and its fundamental properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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